Cas no 217-68-5 (1,4-diazatriphenylene)

1,4-diazatriphenylene structure
1,4-diazatriphenylene structure
Product Name:1,4-diazatriphenylene
CAS No:217-68-5
MF:C16H10N2
MW:230.264003276825
MDL:MFCD00114919
CID:275900
PubChem ID:252644
Update Time:2025-04-19

1,4-diazatriphenylene Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[f,h]quinoxaline
    • 1,4-diazatriphenylene
    • phenanthro[9,10-b]pyrazine
    • Dibenzo<f,h>quinxaline
    • phenanthro<9,10-b>pyrazine
    • 5,6:7,8-Dibenzoquinoxaline
    • NSC 74769
    • DIBENZO(F H)QUINOXALINE
    • Dibenzo(f,h)quinoxaline
    • NSC74769
    • EKI8XZ525W
    • AK135353
    • dibenzo-[f,h]quinoxaline
    • {Dibenzo[f,h]quinoxaline}
    • KBBSSGXNXGXONI-UHFFFAOYSA-N
    • AX8240654
    • ST24046475
    • AMY7218
    • SY116391
    • 217-68-5
    • SCHEMBL713323
    • C74074
    • CS-0099313
    • A878930
    • PHENANTHRO(9,10-B)PYRAZINE
    • AKOS016845885
    • Dibenzochinoxalin
    • DS-4966
    • MFCD00114919
    • SB66772
    • UNII-EKI8XZ525W
    • NSC-74769
    • DTXSID30176085
    • DTXCID8098576
    • MDL: MFCD00114919
    • Inchi: 1S/C16H10N2/c1-3-7-13-11(5-1)12-6-2-4-8-14(12)16-15(13)17-9-10-18-16/h1-10H
    • InChI Key: KBBSSGXNXGXONI-UHFFFAOYSA-N
    • SMILES: N1C=CN=C2C=1C1C=CC=CC=1C1C=CC=CC=12

Computed Properties

  • Exact Mass: 230.08400
  • Monoisotopic Mass: 230.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 180 ºC
  • Solubility: Insuluble (2.8E-3 g/L) (25 ºC),
  • PSA: 25.78000
  • LogP: 3.93620
  • Solubility: Not determined

1,4-diazatriphenylene Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

1,4-diazatriphenylene Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-diazatriphenylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019097244-5g
Dibenzo[f,h]quinoxaline
217-68-5 95%
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$218.40 2023-09-02
Alichem
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217-68-5 95%
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$364.00 2023-09-02
Alichem
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217-68-5 95%
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$696.90 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EF427-1g
1,4-diazatriphenylene
217-68-5 99+%
1g
575.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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217-68-5 99+%
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1935.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EF427-50mg
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217-68-5 99+%
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82.0CNY 2021-07-12
abcr
AB491851-250 mg
Dibenzo[f,h]quinoxaline; .
217-68-5
250MG
€117.60 2023-04-20
abcr
AB491851-1 g
Dibenzo[f,h]quinoxaline; .
217-68-5
1g
€175.80 2023-04-20
abcr
AB491851-5 g
Dibenzo[f,h]quinoxaline; .
217-68-5
5g
€390.30 2023-04-20

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